2,4,6-Trichloroanisole
2,4,6-Trichloroanisole
2,4,6-trichloroanisole is a monomethoxybenzene that is 1,3,5-trichlorobenzene in which one of the hydrogens is replaced by a methoxy group. It is a monomethoxybenzene and a trichlorobenzene.
2, 4, 6-Trichloroanisole, also known as tyrene, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 2, 4, 6-Trichloroanisole exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4, 6-trichloroanisole is primarily located in the membrane (predicted from logP). 2, 4, 6-Trichloroanisole exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2, 4, 6-trichloroanisole can be found in alcoholic beverages. This makes 2, 4, 6-trichloroanisole a potential biomarker for the consumption of this food product.
2, 4, 6-Trichloroanisole, also known as tyrene, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 2, 4, 6-Trichloroanisole exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4, 6-trichloroanisole is primarily located in the membrane (predicted from logP). 2, 4, 6-Trichloroanisole exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2, 4, 6-trichloroanisole can be found in alcoholic beverages. This makes 2, 4, 6-trichloroanisole a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
87-40-1
VCID:
VC0165457
InChI:
InChI=1S/C7H5Cl3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
SMILES:
COC1=C(C=C(C=C1Cl)Cl)Cl
Molecular Formula:
C7H5Cl3O
Molecular Weight:
211.5 g/mol
2,4,6-Trichloroanisole
CAS No.: 87-40-1
Reference Standards
VCID: VC0165457
Molecular Formula: C7H5Cl3O
Molecular Weight: 211.5 g/mol
| CAS No. | 87-40-1 |
|---|---|
| Product Name | 2,4,6-Trichloroanisole |
| Molecular Formula | C7H5Cl3O |
| Molecular Weight | 211.5 g/mol |
| IUPAC Name | 1,3,5-trichloro-2-methoxybenzene |
| Standard InChI | InChI=1S/C7H5Cl3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3 |
| Standard InChIKey | WCVOGSZTONGSQY-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1Cl)Cl)Cl |
| Canonical SMILES | COC1=C(C=C(C=C1Cl)Cl)Cl |
| Boiling Point | 241.0 °C |
| Melting Point | 61.5 °C 61-62°C |
| Physical Description | Solid |
| Description | 2,4,6-trichloroanisole is a monomethoxybenzene that is 1,3,5-trichlorobenzene in which one of the hydrogens is replaced by a methoxy group. It is a monomethoxybenzene and a trichlorobenzene. 2, 4, 6-Trichloroanisole, also known as tyrene, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 2, 4, 6-Trichloroanisole exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4, 6-trichloroanisole is primarily located in the membrane (predicted from logP). 2, 4, 6-Trichloroanisole exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2, 4, 6-trichloroanisole can be found in alcoholic beverages. This makes 2, 4, 6-trichloroanisole a potential biomarker for the consumption of this food product. |
| Solubility | 4.73e-05 M 0.01 mg/mL at 20 °C |
| Synonyms | 2,4,6-trichloroanisole methyl 2,4,6-trichlorophenyl ether trichloroanisole |
| PubChem Compound | 6884 |
| Last Modified | Nov 11 2021 |
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